Cas no 124957-36-4 (2-(ACETOXY-PHENYL-METHYL)-ACRYLIC ACID METHYL ESTER)

• Product Name: 2-(ACETOXY-PHENYL-METHYL)-ACRYLIC ACID METHYL ESTER
• CAS No: 124957-36-4
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• MDL: MFCD07779180
• CID: 891105
• Update Time: 2025-06-11

2-(ACETOXY-PHENYL-METHYL)-ACRYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-(ACETOXY-PHENYL-METHYL)-ACRYLIC ACID METHYL ESTER
• methyl 2-[acetyloxy(phenyl)methyl]prop-2-enoate
• Methyl 3-acetoxy-2-methylene-3-phenylpropanoate
• methyl 3-acetoxy-3-phenyl-2-methylenepropanoate
• methyl 3-acetoxy-3-phenyl-2-methylene-propionate
• Methyl 2-[(acetyloxy)(phenyl)methyl]acrylate

• MDL： MFCD07779180
• Inchi： 1S/C13H14O4/c1-9(13(15)16-3)12(17-10(2)14)11-7-5-4-6-8-11/h4-8,12H,1H2,2-3H3
• InChI Key： BCEVEYRXQTUYLG-UHFFFAOYSA-N
• SMILES： C(=C)(C(OC)=O)C(C1C=CC=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 234.08900

Experimental Properties

• PSA: 52.60000
• LogP: 2.02000

Additional information on 2-(ACETOXY-PHENYL-METHYL)-ACRYLIC ACID METHYL ESTER

Professional Introduction to 2-(ACETOXY-PHENYL-METHYL-ACRYLIC ACID METHYL ESTER) and Its CAS No. 124957-36-4

The compound with the CAS number 124957-36-4, specifically identified as 2-(ACETOXY-PHENYL-METHYL-ACRYLIC ACID METHYL ESTER), represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention due to its potential applications in various scientific domains, particularly in drug development and synthetic organic chemistry.

The molecular structure of 2-(ACetoxy-phenyl-methyl-acrylic acid methyl ester) encompasses a phenyl ring substituted with an acetoxy group and a methyl group, linked to an acrylic acid methyl ester moiety. This configuration imparts distinct reactivity and binding properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical transformations, which are pivotal in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and developing new compounds that exhibit potent biological activity. The compound 2-(ACetoxy-phenyl-methyl-acrylic acid methyl ester), due to its structural complexity and functional versatility, has been explored as a potential scaffold for drug discovery. Its ability to interact with biological targets in multiple ways makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop derivatives that exhibit significant pharmacological properties. For instance, modifications to the acetoxy and acrylic acid methyl ester groups have led to compounds with enhanced binding affinity to specific receptors, suggesting their potential use in treating various diseases. These findings underscore the importance of CAS No. 124957-36-4 as a building block in medicinal chemistry.

The field of chemical biology has also benefited from the exploration of this compound. Its structural features allow it to serve as a ligand in various biochemical assays, facilitating the study of enzyme mechanisms and receptor interactions. Such studies are crucial for understanding disease pathways and developing targeted therapies. The compound's role in these investigations highlights its significance beyond mere synthetic utility.

In addition to its applications in drug discovery, 2-(ACetoxy-phenyl-methyl-acrylic acid methyl ester) has shown promise in materials science. Its ability to undergo polymerization reactions makes it a candidate for developing novel polymers with tailored properties. These materials could find applications in coatings, adhesives, and other industrial products where specific chemical characteristics are required.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates, followed by their functionalization to achieve the desired final structure. Each step is meticulously designed to ensure high yield and purity, which are critical for subsequent applications.

The latest advancements in computational chemistry have further enhanced the understanding of this molecule's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological effects with greater accuracy. These computational tools are indispensable in modern drug discovery, allowing for rapid screening of potential candidates.

The environmental impact of synthesizing and utilizing this compound is also a topic of interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such sustainable practices are essential for ensuring that chemical research remains viable long-term without compromising ecological integrity.

In conclusion, CAS No. 124957-36-4, identified as 2-(ACetoxy-phenyl-methyl-acrylic acid methyl ester), is a multifaceted molecule with significant implications in pharmaceuticals, materials science, and chemical biology. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As scientific understanding continues to evolve, the potential applications of this compound are likely to expand even further, solidifying its role as a cornerstone in modern chemical research.